3-(2-Amino-1,3-thiazol-4-yl)propanoic acid

• IUPAC Name: 3-(2-amino-1,3-thiazol-4-yl)propanoic acid
• InChI: InChI=1S/C6H8N2O2S/c7-6-8-4(3-11-6)1-2-5(9)10/h3H,1-2H2,(H2,7,8)(H,9,10)
• InChI Key: VJYCHPGHOKIDDH-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=C(S1)N)CCC(=O)O
• Molecular Formula: C6H8N2O2S
• DSSTOX Substance ID: DTXSID00280749
• Molecular Weight: 172.21 g/mol
• CAS RN: 100114-41-8

Description

Synthesis Analysis

The synthesis of derivatives related to 3-(2-Amino-1,3-thiazol-4-yl)propanoic acid, including its synthesis from N-phenyl-N-thiocarbamoyl-β-alanine using the Hantzsch method, highlights the chemical versatility and potential biological activity of these compounds. Some synthesized derivatives have shown antimicrobial activity and effects on plant growth, indicating the broad utility of this chemical framework (Mickevičius et al., 2013).

Molecular Structure Analysis

The molecular structure of 3-(2-Amino-1,3-thiazol-4-yl)propanoic acid derivatives has been elucidated through various synthetic and analytical techniques. For instance, the use of X-ray crystallography confirmed the stereochemical structure of related compounds, underscoring the importance of structural analysis in understanding the compound's chemical behavior and potential applications (Kanai et al., 1993).

Chemical Reactions and Properties

Chemical reactions involving 3-(2-Amino-1,3-thiazol-4-yl)propanoic acid and its derivatives are key to their functionalization and application. For instance, the reaction of 3-amino(thioxo)methylcarbamoylpropanoic acid with various substrates to create a combinatorial library demonstrates the compound's reactivity and potential for creating diverse molecular entities (Zhuravel et al., 2005).

Scientific Research Applications

Synthesis and Biological Activity

3-(2-Amino-1,3-thiazol-4-yl)propanoic acid and its derivatives have been explored for various biological activities. A study demonstrated that certain derivatives exhibited antimicrobial activity, and one particular derivative enhanced rapeseed growth, seed yield, and oil content (Mickevičius et al., 2013).

Solution-phase Synthesis of a Combinatorial Library

Another research focused on the solution-phase synthesis of a combinatorial library of 3-[4-(coumarin-3-yl)-1,3-thiazol-2-ylcarbamoyl]propanoic acid amides, highlighting the methodological advancements in synthesizing these compounds (Zhuravel et al., 2005).

Functional Modification in Hydrogels

The compound has also been used in the modification of hydrogels. A study involved radiation-induced poly vinyl alcohol/acrylic acid hydrogels modified with various amine compounds, including 2-aminothiazole, for enhanced antibacterial and antifungal activities, suggesting its potential in medical applications (Aly & El-Mohdy, 2015).

Application in Antimicrobial Coatings

Additionally, 3-(2-Amino-1,3-thiazol-4-yl)propanoic acid derivatives have shown promise in antimicrobial coatings. A study synthesized a coumarin-thiazole derivative and incorporated it into polyurethane varnishes, demonstrating significant antimicrobial effects (El‐Wahab et al., 2014).

Anticancer and Antimicrobial Activity

The compound's derivatives have been synthesized to explore their anticancer and antimicrobial properties. A study found that certain derivatives showed high activity against breast cancer cell lines and microbial strains (Pansare et al., 2019).

Corrosion Inhibition

In a different application, amino acid-based derivatives, including those related to 3-(2-Amino-1,3-thiazol-4-yl)propanoic acid, were investigated as corrosion inhibitors for mild steel. These compounds showed potential in industrial applications for protecting metal surfaces (Srivastava et al., 2017).